Cas no 3660-10-4 (1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)-)

• Product Name: 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)-
• CAS No: 3660-10-4
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 292464
• PubChem ID: 12910741
• Update Time: 2025-10-19

1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)-
• 3660-10-4
• 2-(chloromethyl)-1,4,6-trioxaspiro[4.4]nonane
• AKOS016040426
• AKOS000274377
• DTXSID60512750
• MFCD08143671
• CS-0323346
• SCHEMBL11195907
• F3308-1189
• VS-10115
• 3-(chloromethyl)-1,4,6-trioxaspiro[4.4]nonane

• MDL： MFCD08143671
• Inchi： 1S/C7H11ClO3/c8-4-6-5-10-7(11-6)2-1-3-9-7/h6H,1-5H2
• InChI Key： LOLKVYWEDNQMDY-UHFFFAOYSA-N
• SMILES： ClCC1COC2(CCCO2)O1

Computed Properties

• Exact Mass: 178.03973
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Additional information on 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)-

Professional Introduction to 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)- (CAS No. 3660-10-4)

The compound 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)-, identified by the CAS number 3660-10-4, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and material science. This spirocyclic ether derivative features a unique structural motif that has garnered attention for its versatile reactivity and potential applications in drug design and functional material development.

The molecular framework of 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)- consists of a spirocyclic core composed of three oxygen atoms linked in a cyclic arrangement, connected to a nonane backbone. The presence of a chloromethyl substituent at the 2-position introduces a reactive site that can participate in various chemical transformations, making this compound a valuable intermediate in synthetic chemistry. The spirocyclic structure itself imparts rigidity and specific spatial orientation to the molecule, which can be exploited in designing molecules with tailored biological activities.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional properties. Spirocycles are known for their stability and the ability to adopt specific conformations, which can be advantageous in drug design. For instance, the three-membered oxygen ring in 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)- can interact with biological targets in ways that linear or branched analogs might not. This has led to investigations into its potential as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)- is its reactivity. The chloromethyl group is a well-known electrophilic center that can undergo nucleophilic substitution reactions with various nucleophiles. This property makes it an excellent building block for constructing more complex molecules through functional group interconversions. In pharmaceutical research, such reactivity is particularly valuable for generating libraries of compounds that can be screened for biological activity.

Recent studies have explored the use of 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)- as a precursor in the synthesis of bioactive molecules. For example, researchers have demonstrated its utility in constructing heterocyclic frameworks that mimic natural products known for their pharmacological properties. The spirocyclic core provides a rigid scaffold that can be modified at multiple positions to introduce diverse functional groups while maintaining structural integrity.

The compound's potential extends beyond pharmaceutical applications into the realm of materials science. Spirocyclic ethers are known to exhibit interesting electronic and optical properties due to their rigid structures and delocalized electron systems. This has led to investigations into using 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)- as a component in organic electronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune its properties through structural modifications makes it an attractive candidate for developing novel functional materials.

In conclusion, 1,4,6-Trioxaspiro[4.4]nonane, 2-(chloromethyl)- (CAS No. 3660-10-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and researchers working on drug discovery and material science applications. As our understanding of its properties continues to grow, it is likely that this compound will play an increasingly important role in future research endeavors.